{3-Amino-5-[(4-fluorophenyl)amino]-4-[(4-methoxyphenyl)sulfonyl]-2-thienyl}(1,3-benzodioxol-5-yl)methanone

• IUPAC Name: [3-amino-5-(4-fluoroanilino)-4-(4-methoxyphenyl)sulfonylthiophen-2-yl]-(1,3-benzodioxol-5-yl)methanone
• InChI: InChI=1S/C25H19FN2O6S2/c1-32-17-7-9-18(10-8-17)36(30,31)24-21(27)23(35-25(24)28-16-5-3-15(26)4-6-16)22(29)14-2-11-19-20(12-14)34-13-33-19/h2-12,28H,13,27H2,1H3
• InChI Key: SBIINLBAUWZANU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=C2N)C(=O)C3=CC4=C(C=C3)OCO4)NC5=CC=C(C=C5)F
• Molecular Formula: C25H19FN2O6S2
• Molecular Weight: 526.6 g/mol
• CAS No.: 959562-62-0

Description

{3-Amino-5-[(4-fluorophenyl)amino]-4-[(4-methoxyphenyl)sulfonyl]-2-thienyl}(1,3-benzodioxol-5-yl)methanone is a useful research compound. Its molecular formula is C25H19FN2O6S2 and its molecular weight is 526.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Characterization : A related compound was synthesized and its structure was elucidated using various techniques. This study contributed to understanding the compound's molecular structure and properties (FathimaShahana & Yardily, 2020).

• Antimicrobial Activity : Novel Schiff bases using similar compounds have shown excellent antimicrobial activity. This highlights the potential use of such compounds in developing new antimicrobial agents (Puthran et al., 2019).

• Fuel Cell Applications : Research into sulfonated polymers related to this compound indicates potential applications in fuel cells, particularly in enhancing proton conductivity and reducing methanol permeability (Li et al., 2009).

• Pharmacological Potential : The compound's structural analogs have been studied for their potential antiviral and anticancer activities. These studies open up possibilities for the compound's use in pharmacology (Moreno-Fuquen et al., 2019).

• Material Science Applications : Research into thiophene derivatives, which are structurally related to this compound, has shown a wide range of applications in material science, such as in organic electronics and solar cells (Nagaraju et al., 2018).

• Chemical Synthesis and Reactivity : Studies have been conducted on the synthesis and reactivity of related compounds, providing insights into their chemical behavior and potential applications in organic synthesis (Pouzet et al., 1998).

• Photodynamic Therapy : Some derivatives have been evaluated for their potential in photodynamic therapy for cancer treatment, indicating the compound's relevance in medical applications (Pişkin et al., 2020).

• Spectroscopic Properties : The compound's analogs have been studied for their electronic absorption and fluorescence properties, which could be significant in developing optical materials and sensors (Al-Ansari, 2016).

• Polymer Science : The compound's structural relatives have been used in the synthesis of sulfonated polyimides, showing promise for use in membrane technologies (Zhai et al., 2007).